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Compound of Interest

Compound Name: 1,4-Butanediol dimethacrylate

Cat. No.: B1193925 Get Quote

Proper management and disposal of 1,4-Butanediol dimethacrylate are critical for ensuring

laboratory safety and environmental protection. This substance is classified as a hazardous

material, requiring strict adherence to disposal protocols. Improper handling can lead to serious

injuries, environmental contamination, and significant regulatory penalties.[1]

This guide provides researchers, scientists, and drug development professionals with essential,

step-by-step procedures for the safe disposal of 1,4-Butanediol dimethacrylate.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE). 1,4-Butanediol dimethacrylate is known to cause skin and

serious eye irritation, and may cause an allergic skin reaction or respiratory irritation.

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Handle with compatible gloves (e.g., Nitrile rubber) inspected prior to use.[2]

Wear a lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: Use only under a chemical fume hood or in a well-ventilated area to

avoid inhaling vapors.[2][3]

Spill Management: In case of a spill, cover drains and absorb the material with an inert,

liquid-absorbent substance (e.g., Chemizorb®, sand, or diatomaceous earth).[2][4][5] The
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contaminated absorbent material and cleanup supplies must be collected and disposed of as

hazardous waste.[2][6]

Waste Disposal Procedure
All chemical waste must be managed in accordance with local, state, and federal regulations.

[7] Never dispose of 1,4-Butanediol dimethacrylate down the sink or in regular trash.[1][2][4]

[6]

Step 1: Characterize and Segregate the Waste Treat all 1,4-Butanediol dimethacrylate and

materials contaminated with it as hazardous waste.[5][6][7] Do not mix it with other waste

streams to prevent potentially violent or dangerous reactions.[8] It is critical to keep it

segregated from incompatible materials such as oxidizing agents, peroxides, and strong acids

or bases.[7]

Step 2: Use a Designated Hazardous Waste Container Transfer the waste into a chemically

compatible, leak-proof container with a tightly sealing lid.[1][8] Plastic containers are often

preferred.[1] If possible and in good condition, the original product container is an ideal choice

for waste accumulation.[4][9] Do not use food-grade containers like jars.[9]

Step 3: Properly Label the Waste Container Immediately upon adding waste, affix a hazardous

waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "1,4-Butanediol dimethacrylate"

The accumulation start date (the date waste was first added)

Clear identification of the associated hazards (e.g., Corrosive, Skin Sensitizer).[9][10]

Step 4: Store Waste in a Satellite Accumulation Area (SAA) Store the labeled waste container

in a designated Satellite Accumulation Area (SAA), which must be at or near the point of

generation.[1][9] The container must remain closed at all times except when adding waste.[6][8]

[9] Ensure the SAA is inspected weekly for leaks and proper labeling.[9]
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Step 5: Arrange for Professional Disposal Contact your institution’s Environmental Health and

Safety (EHS) or equivalent department to schedule a pickup for the hazardous waste.[1][6]

They will ensure the waste is transported and disposed of by a licensed Treatment, Storage,

and Disposal Facility (TSDF) in compliance with all regulations.[8][10]

Step 6: Managing Empty Containers A container that held 1,4-Butanediol dimethacrylate can

be disposed of as regular trash only after it has been properly emptied, leaving as little residue

as possible.[6] The container label must be defaced or removed, and the cap should be taken

off before disposal.[6] For acutely hazardous materials, triple-rinsing is required, and the rinsate

must be collected as hazardous waste.[6][8]

Quantitative Data Summary
The following table summarizes key quantitative data related to the storage and transportation

of 1,4-Butanediol dimethacrylate waste.

Parameter Specification Regulation/Guideline

Satellite Accumulation Area

(SAA) Limit

Max. 55 gallons of total

hazardous waste
EPA

Acutely Toxic Waste (P-List)

SAA Limit

Max. 1 quart of liquid or 1 kg of

solid
EPA[1]

SAA Storage Time Limit

Up to 12 months (provided

quantity limits are not

exceeded)

EPA[1]

DOT Transportation UN

Number
UN1760 or UN2922 DOT[3][7]

DOT Hazard Class 8 (Corrosive) DOT[3][7]

DOT Packing Group II or III DOT[3][7]

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of 1,4-
Butanediol dimethacrylate.
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Caption: Workflow for the safe disposal of 1,4-Butanediol dimethacrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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